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Abstract

This technical guide provides a comprehensive overview of 4-(3-Methoxypropoxy)pyridine-2-
carboxylic acid, a key heterocyclic building block with significant potential in medicinal
chemistry and drug development. This document details its chemical identity, physicochemical
properties, and explores plausible synthetic strategies derived from established methodologies
for related pyridine derivatives. Furthermore, it delves into the characterization of this molecule,
including predicted spectroscopic data, and discusses its potential applications in the
pharmaceutical industry, drawing parallels with structurally similar bioactive compounds. This
guide is intended to serve as a foundational resource for researchers engaged in the design
and synthesis of novel therapeutic agents.

Introduction: The Significance of Substituted
Pyridine-2-Carboxylic Acids in Drug Discovery
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Pyridine-2-carboxylic acid and its derivatives represent a privileged scaffold in medicinal
chemistry, forming the core structure of numerous approved drugs and clinical candidates.[1]
The nitrogen atom within the pyridine ring acts as a hydrogen bond acceptor and can
participate in crucial interactions with biological targets, while the carboxylic acid moiety
provides a key site for salt formation and further derivatization. The strategic placement of
substituents on the pyridine ring allows for the fine-tuning of a molecule's physicochemical
properties, such as lipophilicity, solubility, and metabolic stability, thereby influencing its
pharmacokinetic and pharmacodynamic profile.

The introduction of an alkoxy side chain, such as the 3-methoxypropoxy group at the 4-
position, can significantly impact a compound's biological activity. This chain can modulate the
molecule's interaction with target proteins, potentially enhancing binding affinity and selectivity.
4-(3-Methoxypropoxy)pyridine-2-carboxylic acid, in particular, shares structural motifs with
key intermediates used in the synthesis of proton pump inhibitors like Rabeprazole, highlighting
its potential as a valuable synthon in the development of new therapeutic agents.[2]

Physicochemical Properties

A thorough understanding of the physicochemical properties of 4-(3-
Methoxypropoxy)pyridine-2-carboxylic acid is essential for its effective utilization in
research and development.
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Property Value Source
CAS Number 1184063-65-7 [3]
Molecular Formula C10H13NO4 [3]
Molecular Weight 211.21 g/mol [3]
Appearance Off-white to white solid

(predicted)
Melting Point Not available
Boiling Point Not available

Expected to be soluble in polar

organic solvents such as
Solubility methanol, ethanol, and DMSO.

Limited solubility in nonpolar

solvents.

The carboxylic acid proton is

expected to have a pKa in the
pKa .

range of 3-5, typical for

pyridine-2-carboxylic acids.

Synthesis Strategies: A Rationale-Driven Approach

While a specific, detailed experimental protocol for the synthesis of 4-(3-
Methoxypropoxy)pyridine-2-carboxylic acid is not readily available in the public domain,
plausible synthetic routes can be devised based on established methodologies for the
preparation of analogous 4-alkoxypyridine-2-carboxylic acids and intermediates for
pharmaceuticals like Rabeprazole.[2] The following section outlines two logical and
experimentally sound approaches.

Strategy 1: Etherification of a 4-Hydroxypyridine
Precursor and Subsequent C2-Functionalization

This approach leverages the nucleophilic substitution reaction at the 4-position of a pyridine
ring, followed by the introduction and conversion of a functional group at the 2-position to the
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desired carboxylic acid.

1. NaH, 3-Methoxypropan-1-of (ﬁ
4-Chl Y 2.DMSO, Heat 67(, m ,D PCI3 or other reducing agent s KMnO4 or other oxidant C

&)/

Click to download full resolution via product page
Caption: Etherification followed by C2-methyl oxidation.

o Step 1: Nucleophilic Aromatic Substitution: The synthesis commences with a suitable starting
material such as 4-chloro-2-methylpyridine-N-oxide. The N-oxide functionality activates the
4-position towards nucleophilic attack. The sodium salt of 3-methoxypropan-1-ol, generated
in situ using a strong base like sodium hydride (NaH), acts as the nucleophile, displacing the
chloride to form the desired ether linkage.[2] Dimethyl sulfoxide (DMSO) is a common
solvent for such reactions due to its high boiling point and ability to solvate cations, thereby
enhancing the nucleophilicity of the alkoxide.

» Step 2: Deoxygenation of the N-oxide: The N-oxide group, having served its purpose of
activating the ring, is then removed. This is typically achieved by reduction using reagents
like phosphorus trichloride (PCIs) or other deoxygenating agents. This step is crucial to arrive
at the desired pyridine core.

o Step 3: Oxidation of the C2-Methyl Group: The final step involves the oxidation of the methyl
group at the 2-position to a carboxylic acid.[4][5][6] A strong oxidizing agent such as
potassium permanganate (KMnOa4) under basic conditions is commonly employed for this
transformation. Careful control of reaction conditions is necessary to avoid over-oxidation or
degradation of the pyridine ring.

Strategy 2: C2-Nitrile Hydrolysis Pathway

An alternative strategy involves the introduction of a nitrile group at the 2-position, which can
then be hydrolyzed to the carboxylic acid.

NaH, 3-Methoxypropan-1-ol ( Acid or Base Hydrolysis
4-Chloropicolinonitrile DMSO, Heat ,(1-(3-Methoxypropoxy)picolinonitriIGJMG-(&Methoxypropoxy)pyridine-z-carboxylic acitD
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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